Cas no 1000340-08-8 (Ethyl 5-fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate)
Ethyl 5-fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate is a fluorinated dihydropyridine derivative with significant utility in pharmaceutical and organic synthesis. Its structure features a carboxylate ester group at the 3-position and a hydroxyl group at the 4-position, enhancing reactivity for further functionalization. The presence of a fluorine atom at the 5-position improves metabolic stability and binding affinity in bioactive compounds. This compound serves as a versatile intermediate in the synthesis of heterocyclic scaffolds, particularly in the development of kinase inhibitors and antimicrobial agents. Its crystalline form ensures consistent purity, making it suitable for research and industrial applications requiring precise molecular modifications.
1000340-08-8 structure
Product Name:Ethyl 5-fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate
CAS No:1000340-08-8
MF:C8H8FNO4
MW:201.151825904846
MDL:MFCD09910417
CID:2852970
PubChem ID:57360922
Update Time:2025-10-22
Ethyl 5-fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 5-FLUORO-4-HYDROXY-6-OXO-1,6-DIHYDROPYRIDINE-3-CARBOXYLATE
- ethyl 5-fluoro-4-hydroxy-6-oxo-1H-pyridine-3-carboxylate
- 6714AH
- AR2753
- A908051
- Ethyl 5-fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate
-
- MDL： MFCD09910417
- Inchi： 1S/C8H8FNO4/c1-2-14-8(13)4-3-10-7(12)5(9)6(4)11/h3H,2H2,1H3,(H2,10,11,12)
- InChI Key： KRPFLIYEGCRSFO-UHFFFAOYSA-N
- SMILES： FC1C(NC=C(C(=O)OCC)C=1O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 345
- XLogP3: 0.4
- Topological Polar Surface Area: 75.6
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
Ethyl 5-fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H320;H335
- Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
- Storage Condition：Room temperature
Ethyl 5-fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E938135-10mg |
Ethyl 5-Fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate |
1000340-08-8 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E938135-50mg |
Ethyl 5-Fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate |
1000340-08-8 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | E938135-100mg |
Ethyl 5-Fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate |
1000340-08-8 | 100mg |
$ 320.00 | 2022-06-05 | ||
| Chemenu | CM316122-1g |
Ethyl 5-fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate |
1000340-08-8 | 95% | 1g |
$645 | 2021-08-18 | |
| eNovation Chemicals LLC | Y1233385-250mg |
Ethyl 5-fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate |
1000340-08-8 | 95% | 250mg |
$880 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1233385-1g |
Ethyl 5-fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate |
1000340-08-8 | 95% | 1g |
$1690 | 2024-06-06 | |
| Chemenu | CM316122-1g |
Ethyl 5-fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate |
1000340-08-8 | 95% | 1g |
$645 | 2022-06-14 | |
| AstaTech | AR2753-0.25/G |
ETHYL 5-FLUORO-4-HYDROXY-6-OXO-1,6-DIHYDROPYRIDINE-3-CARBOXYLATE |
1000340-08-8 | 95% | 0.25g |
$502 | 2023-09-16 | |
| AstaTech | AR2753-1/G |
ETHYL 5-FLUORO-4-HYDROXY-6-OXO-1,6-DIHYDROPYRIDINE-3-CARBOXYLATE |
1000340-08-8 | 95% | 1g |
$1005 | 2023-09-16 | |
| Enamine | EN300-265478-0.05g |
ethyl 5-fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate |
1000340-08-8 | 0.05g |
$768.0 | 2023-09-14 |
Ethyl 5-fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
1000340-08-8 (Ethyl 5-fluoro-4-hydroxy-6-oxo-1,6-dihydropyridine-3-carboxylate) Related Products
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